Cas no 169689-05-8 ((S,S)-DACH-phenyl trost ligand)

• Product Name: (S,S)-DACH-phenyl trost ligand
• CAS No: 169689-05-8
• MF: C₄₄H₄₀N₂O₂P₂
• MW: 690.748132705688
• MDL: MFCD01631274
• CID: 111243
• PubChem ID: 329761528
• Update Time: 2025-05-20

(S,S)-DACH-phenyl trost ligand Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-(-)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl)
• (S,S)-DACH-phenyl trost ligand
• (1S,2S)-(-)-1,2-Diaminocyclohexane-N,N'-bis(2'-diphenylphosphinobenzoyl),(S,S)-DACH-Phenyl Trost Ligand
• 1S,2S- DHAC-Phenyl Trost Ligand
• 2-diphenylphosphanyl-N-[(1S,2S)-2-[(2-diphenylphosphanylbenzoyl)amino]cyclohexyl]benzamide
• Rostligand
• (S,S)-DACH-phenyl ligand
• (1S,2S)-(-)-1,2-TROST LIGAND
• 1,2-Diaminocyclohexane-N,N'-bis(2-diphenylphosphinobenzoyl)
• Benzamide,N,N'-(1S,2S)-1,2-cyclohexanediylbis[2-(diphenylphosphino)-
• (S,S)-DACH-phenyl Trost ligand
• 95% (S,S)-DACH-Phenyl Trost Ligand
• (S,S)-DACH-phenyl Trost ligand 95%
• (1S,2S)-DHAC-Phenyl Trost Ligand,99%e.e.
• (1S,2S)-(-)-1,2-DIAMINOCYCLOHEXANE-N,N/'-BIS(2/'-DIPHENYLPHOSPHINOBENZOYL)
• CS-W020775
• J-010576
• AMY19695
• Q200998
• 1S,2S-DHAC-PHENYL TROST LIGAND
• SCHEMBL165928
• N,N'-((1S,2S)-cyclohexane-1,2-diyl)bis(2-(diphenylphosphanyl)benzamide)
• N,N'-((1S,2S)-cyclohexane-1,2-diyl)bis(2-(diphenylphosphino)benzamide)
• A927002
• MFCD01631274
• 169689-05-8
• (S,S)-DACH-Ph
• (S,S)-DACH-phenyl Trost ligand, 95%
• AXMSEDAJMGFTLR-ZAQUEYBZSA-N
• AKOS015855376
• (1S,2S)-(-)-1,2-DIAMINOCYCLOHEXANE-N,N'-BIS(2-DIPHENYLPHOSPHINOBENZOYL)
• 2-(diphenylphosphanyl)-N-[(1S,2S)-2-[2-(diphenylphosphanyl)benzamido]cyclohexyl]benzamide
• AS-72912
• A12135

• MDL： MFCD01631274
• Inchi： 1S/C44H40N2O2P2/c47-43(37-27-13-17-31-41(37)49(33-19-5-1-6-20-33)34-21-7-2-8-22-34)45-39-29-15-16-30-40(39)46-44(48)38-28-14-18-32-42(38)50(35-23-9-3-10-24-35)36-25-11-4-12-26-36/h1-14,17-28,31-32,39-40H,15-16,29-30H2,(H,45,47)(H,46,48)/t39-,40-/m0/s1
• InChI Key： AXMSEDAJMGFTLR-ZAQUEYBZSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=CC=C1C(N[C@H]1CCCC[C@@H]1NC(C1=CC=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 690.25700
• Monoisotopic Mass: 690.25650252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 50
• Rotatable Bond Count: 12
• Complexity: 929
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 8.9
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 136-142 °C
• Boiling Point: 817.0±65.0°C at 760 mmHg
• Flash Point: 447.9±34.3 °C
• PSA: 85.38000
• LogP: 7.45580
• Specific Rotation: -134 º (c=1 in methanol)
• Optical Activity: [α]20/D -134°, c = 1 in methanol
• Solubility: Not available
• Vapor Pressure: No data available

(S,S)-DACH-phenyl trost ligand Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S36-S37-S39
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on (S,S)-DACH-phenyl trost ligand

Introduction to (S,S)-DACH-phenyl trost ligand and its significance in modern catalysis

The compound with the CAS number 169689-05-8 is a specialized ligand known as (S,S)-DACH-phenyl trost ligand, which has garnered significant attention in the field of catalysis and coordination chemistry. This ligand, characterized by its unique stereochemical configuration and structural features, plays a pivotal role in facilitating various chemical transformations, particularly in transition metal-catalyzed reactions.

In recent years, the development of highly efficient and selective catalysts has been a cornerstone of research in organic synthesis. Among these catalysts, transition metal complexes often stand out due to their ability to promote a wide range of reactions under mild conditions. The (S,S)-DACH-phenyl trost ligand is one such example that has demonstrated remarkable performance in this regard.

The stereochemistry of the (S,S)-DACH-phenyl trost ligand is particularly noteworthy, as it provides a precise framework for coordinating with transition metals. The presence of two chiral centers at the S-donating sites ensures that the ligand can selectively bind to metals in a specific orientation, thereby influencing the reaction pathway and enhancing selectivity. This feature has been extensively explored in various catalytic systems, including cross-coupling reactions, hydrogenation processes, and polymerization reactions.

One of the most significant applications of the (S,S)-DACH-phenyl trost ligand is in the area of palladium-catalyzed cross-coupling reactions. These reactions are fundamental to the synthesis of complex organic molecules and have found widespread use in pharmaceuticals, agrochemicals, and materials science. Studies have shown that when used in conjunction with palladium catalysts, the (S,S)-DACH-phenyl trost ligand can enhance reaction rates and yields while minimizing side products. This has been particularly evident in Suzuki-Miyaura and Heck coupling reactions, where the ligand's ability to stabilize reactive intermediates leads to more efficient transformations.

The structural design of the (S,S)-DACH-phenyl trost ligand also contributes to its versatility. The phenyl group appended to the DACH (1,4,7-triazacyclononane) backbone provides additional steric and electronic tuning opportunities. This allows chemists to fine-tune the catalytic properties of the metal complex by adjusting the electronic density and steric environment around the active site. Such tunability is crucial for developing catalysts that can operate under diverse reaction conditions and accommodate a wide range of substrates.

Recent research has also highlighted the role of the (S,S)-DACH-phenyl trost ligand in asymmetric catalysis. Chiral ligands are essential for achieving enantioselective transformations, which are critical for producing optically active compounds used in pharmaceuticals and other fine chemicals. The enantiomeric purity of products obtained using this ligand has been consistently high, making it a preferred choice for researchers working on asymmetric synthesis. For instance, its application in asymmetric hydrogenation reactions has led to significant advancements in producing chiral intermediates with high enantiomeric excess.

The environmental impact of catalytic processes has also been a key consideration in recent years. The use of sustainable and greener catalysts is increasingly important for reducing the ecological footprint of chemical synthesis. The (S,S)-DACH-phenyl trost ligand, with its high efficiency and selectivity, aligns well with this trend. It enables catalytic reactions to be performed under milder conditions, reducing energy consumption and minimizing waste generation. Furthermore, efforts have been made to develop methodologies for recycling or regenerating this ligand after use, further enhancing its sustainability profile.

In conclusion, the compound with CAS number 169689-05-8, known as the (S,S)-DACH-phenyl trost ligand, represents a significant advancement in catalytic chemistry. Its unique structural features and stereochemical properties make it an invaluable tool for facilitating various chemical transformations with high efficiency and selectivity. As research continues to evolve, it is expected that this ligand will play an even greater role in developing innovative synthetic strategies that meet the demands of modern chemistry.